Cas no 850334-25-7 (1-Bromo-5-iodo-2-methyl-3-nitrobenzene)

• Product Name: 1-Bromo-5-iodo-2-methyl-3-nitrobenzene
• CAS No: 850334-25-7
• MF: C₇H₅BrINO₂
• MW: 341.92857336998
• CID: 840366
• PubChem ID: 24728095
• Update Time: 2025-05-20

1-Bromo-5-iodo-2-methyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-iodo-6-nitrotoluene
• 1-Bromo-5-iodo-2-methyl-3-nitrobenzene
• 850334-25-7
• FT-0710745
• DTXSID60646160

• Inchi： 1S/C7H5BrINO2/c1-4-6(8)2-5(9)3-7(4)10(11)12/h2-3H,1H3
• InChI Key： BBTGHGDCCSAAAR-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C)=C(C=1)[N+](=O)[O-])Br

Computed Properties

• Exact Mass: 340.85484g/mol
• Monoisotopic Mass: 340.85484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-Bromo-5-iodo-2-methyl-3-nitrobenzene

1-Bromo-5-Iodo-2-Methyl-3-Nitrobenzene: A Comprehensive Overview

The compound 1-Bromo-5-Iodo-2-Methyl-3-Nitrobenzene, with the CAS number 850334-25-7, is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique substitution pattern on the benzene ring, featuring a bromine atom at position 1, an iodine atom at position 5, a methyl group at position 2, and a nitro group at position 3. This combination of substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in various research and industrial applications.

Recent studies have highlighted the importance of 1-Bromo-5-Iodo-2-Methyl-3-Nitrobenzene in the synthesis of advanced materials. Researchers have demonstrated that this compound can serve as a versatile building block for constructing complex aromatic systems with tailored electronic properties. For instance, its bromine and iodine substituents facilitate nucleophilic aromatic substitution reactions, enabling the incorporation of diverse functional groups into the molecule. This has led to its use in the development of novel semiconducting materials and organic light-emitting diodes (OLEDs), where precise control over electronic transitions is crucial.

In the realm of pharmacology, 1-Bromo-5-Iodo-2-Methyl-3-Nitrobenzene has shown potential as a lead compound for drug discovery. The nitro group at position 3 contributes to the molecule's ability to interact with biological targets, such as enzymes and receptors, while the methyl group enhances lipophilicity, improving bioavailability. Recent investigations have explored its role in modulating cellular signaling pathways associated with inflammation and cancer. For example, studies have revealed that this compound exhibits anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes, which are key players in inflammatory responses.

The synthesis of 1-Bromo-5-Iodo-2-Methyl-3-Nitrobenzene typically involves a multi-step process that combines electrophilic substitution reactions with halogenation techniques. A common approach begins with nitration of toluene derivatives to introduce the nitro group at position 3. Subsequent bromination and iodination steps are then performed under controlled conditions to achieve the desired substitution pattern. The steric hindrance posed by the methyl group at position 2 requires careful optimization of reaction conditions to ensure high yields and selectivity.

In terms of physical properties, 1-Bromo-5-Iodo-2-Methyl-3-Nitrobenzene exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicative of its conjugated aromatic system. These properties make it suitable for applications in optoelectronics, where precise control over light absorption and emission is essential.

The environmental impact of 1-Bromo-5-Iodo-2-Methyl-3-Nitrobenzene has also been a topic of recent research. Studies have shown that this compound undergoes slow degradation under aerobic conditions, primarily through hydroxylation reactions catalyzed by microorganisms. Its persistence in aquatic environments raises concerns about potential bioaccumulation in aquatic organisms. However, further investigations are required to fully understand its ecological risks and develop strategies for safe handling and disposal.

In conclusion, 1-Bromo-5-Iodo